
Application Notes and Protocols for
Chemoproteomic Profiling of EN884

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EN884

Cat. No.: B6991221 Get Quote

These application notes provide a detailed overview and experimental protocols for the

chemoproteomic profiling of EN884, a covalent recruiter of the SKP1 adaptor protein. The

described workflow is essential for researchers and scientists in drug development focused on

targeted protein degradation.

Introduction to EN884 and Chemoproteomics
EN884 is a cysteine-reactive covalent ligand that targets the SKP1 adapter protein, a core

component of the SKP1-CUL1-F-box (SCF) E3 ubiquitin ligase complex.[1] By covalently

modifying cysteine 160 (C160) on SKP1, EN884 can be incorporated into Proteolysis Targeting

Chimeras (PROTACs) to induce the degradation of specific target proteins.[1]

Chemoproteomics, particularly activity-based protein profiling (ABPP), is a powerful

methodology to identify the cellular targets and assess the selectivity of covalent compounds

like EN884.[2] This is crucial for understanding both on-target engagement and potential off-

target effects, which are critical for the development of selective therapeutics.[3]

Chemoproteomics Workflow for EN884 Profiling
The general workflow for identifying the cellular targets of EN884 involves treating live cells or

cell lysates with an alkyne-tagged version of the EN884 probe. This is followed by cell lysis,

conjugation to a reporter tag (e.g., biotin-azide) via click chemistry, enrichment of probe-labeled

proteins, and subsequent identification and quantification by mass spectrometry.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b6991221?utm_src=pdf-interest
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10999000/
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10999000/
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3312051/
https://www.thermofisher.com/hk/en/home/industrial/mass-spectrometry/proteomics-mass-spectrometry/chemoproteomics/workflows.html
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/product/b6991221?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6991221?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemoproteomics Workflow for EN884 Target Profiling
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Caption: A generalized workflow for EN884 target identification using chemoproteomics.

EN884 in the SCF E3 Ligase Signaling Pathway
EN884 targets SKP1, a crucial adaptor protein in the SCF E3 ubiquitin ligase complex. This

complex mediates the ubiquitination of substrate proteins, marking them for proteasomal

degradation. By recruiting SKP1, EN884-based PROTACs can hijack this cellular machinery to

degrade specific proteins of interest.
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Role of EN884 in the SCF E3 Ligase Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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